Cas no 2171830-67-2 (1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile)

• Product Name: 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile
• CAS No: 2171830-67-2
• MF: C₁₁H₉F₈N₃
• MW: 335.196490049362
• CID: 6378680
• PubChem ID: 165509108
• Update Time: 2025-06-30

1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1277709
• 2171830-67-2
• 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C11H9F8N3/c1-2-3-4-22-6(5-20)7(10(14,15)16)8(21-22)9(12,13)11(17,18)19/h2-4H2,1H3
• InChI Key： BXLAYZICXYCDMK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C(C(F)(F)F)=C(C#N)N(CCCC)N=1)F

Computed Properties

• Exact Mass: 335.06687260g/mol
• Monoisotopic Mass: 335.06687260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile

Comprehensive Overview of 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2171830-67-2)

The compound 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile (CAS No. 2171830-67-2) is a highly specialized fluorinated pyrazole derivative with significant potential in modern chemical research and industrial applications. Its unique molecular structure, featuring a pentafluoroethyl group and a trifluoromethyl substituent, makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries from researchers and industry professionals.

One of the most notable features of this compound is its fluorine-rich architecture. Fluorinated compounds are increasingly sought after due to their enhanced stability, lipophilicity, and bioavailability. The presence of both pentafluoroethyl and trifluoromethyl groups in 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile contributes to its exceptional chemical inertness and resistance to metabolic degradation, making it a candidate for pharmaceutical and agrochemical development. Researchers exploring fluorinated heterocycles or high-performance materials often prioritize such molecules for their unique electronic and steric properties.

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly fluorination strategies. As regulatory pressures mount against persistent environmental pollutants, the design of degradable fluorinated compounds has become a hot topic. While 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile is not inherently biodegradable, its structural motifs are being studied to develop safer alternatives with reduced ecological impact. This ties into broader discussions about green chemistry and the responsible use of fluorinated chemicals.

From a synthetic perspective, the pyrazole core of this molecule is a versatile scaffold in medicinal chemistry. Pyrazole derivatives are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of nitrile and fluorinated alkyl groups further enhances its utility as a building block for drug discovery. Recent publications highlight its potential in targeting enzyme inhibition and receptor modulation, particularly in diseases where fluorine plays a critical role in drug-receptor interactions.

Industrial applications of 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile extend beyond pharmaceuticals. Its thermal stability and electronic properties make it suitable for advanced material science, including the development of fluorinated polymers and liquid crystals. These materials are pivotal in electronics, optoelectronics, and energy storage systems, where fluorine's low polarizability and high electronegativity are advantageous. Companies investing in next-generation coatings or high-performance additives may find this compound particularly relevant.

For researchers querying CAS No. 2171830-67-2 or its synonyms, it is essential to note that this compound is often referenced in patents and academic journals focusing on fluorine chemistry and heterocyclic synthesis. Its IUPAC name and structural formula are critical for accurate database searches, especially when cross-referencing with spectroscopic data or reaction protocols. Common misspellings or abbreviations, such as omitting the 1H-pyrazole designation, can lead to incomplete results, underscoring the importance of precise terminology.

In summary, 1-butyl-3-(1,1,2,2,2-pentafluoroethyl)-4-(trifluoromethyl)-1H-pyrazole-5-carbonitrile represents a convergence of cutting-edge chemistry and practical innovation. Its multifaceted applications—from drug design to material engineering—reflect the broader trends in fluorine-based research. As scientific communities continue to explore sustainable fluorination and functional heterocycles, this compound will likely remain a subject of intense study and commercial interest.